Cas no 1130635-75-4 (Hydroxy Darunavir)

• Product Name: Hydroxy Darunavir
• CAS No: 1130635-75-4
• MF: C₂₇H₃₇N₃O₈S
• MW: 563.662986516953
• CID: 1062148
• PubChem ID: 71748962
• Update Time: 2025-04-20

Hydroxy Darunavir Chemical and Physical Properties

Names and Identifiers

• Hydroxy Darunavir
• [(3aS,4R,6aR)-2,3,3a,4,5,6a-hexahydrofuro[2,3-b]furan-4-yl] N-[(2S,3R)-4-[(4-aminophenyl)sulfonyl-(2-hydroxy-2-methylpropyl)amino]-3-hydroxy-1-phenylbutan-2-yl]carbamate
• Carbamic acid, N-((1S,2R)-3-(((4-aminophenyl)sulfonyl)(2-hydroxy-2-methylpropyl)amino)-2-hydroxy-1-(phenylmethyl)propyl)-, (3R,3aS,6aR)-hexahydrofuro(2,3-b)furan-3-yl ester
• UNII-US8D8UZX05
• DTXSID20857750
• US8D8UZX05
• R-426857
• Hydroxydarunavir (metabolite 23, R426857)
• R426857
• Hexahydrofuro[2,3-b]furan-3-yl N-[3-[[(4-aminophenyl)sulfonyl](2-hydroxy-2-methylpropyl)amino]-2-hydroxy-1-(phenylmethyl)propyl]carbamate
• (3R,3aS,6aR)-Hexahydrofuro[2,3-b]furan-3-yl {(2S,3R)-4-[(4-aminobenzene-1-sulfonyl)(2-hydroxy-2-methylpropyl)amino]-3-hydroxy-1-phenylbutan-2-yl}carbamate
• Carbamic acid, N-[3-[[(4-aminophenyl)sulfonyl](2-hydroxy-2-methylpropyl)amino]-2-hydroxy-1-(phenylmethyl)propyl]-, hexahydrofuro[2,3-b]furan-3-yl ester
• 1130635-75-4
• N-[3-[[(4-aminophenyl)sulfonyl](2-hydroxy-2-methylpropyl)amino]-2-hydroxy-1-(phenylmethyl)propyl]carbamic Acid Hexahydrofuro[2,3-b]furan-3-yl Ester
• 1809154-88-8
• Darunavir metabolite M23

• Inchi： 1S/C27H37N3O8S/c1-27(2,33)17-30(39(34,35)20-10-8-19(28)9-11-20)15-23(31)22(14-18-6-4-3-5-7-18)29-26(32)38-24-16-37-25-21(24)12-13-36-25/h3-11,21-25,31,33H,12-17,28H2,1-2H3,(H,29,32)/t21-,22-,23+,24-,25+/m0/s1
• InChI Key： XGXCRIIMIUNTCF-ARXROMJUSA-N
• SMILES： S(C1C=CC(=CC=1)N)(N(CC(C)(C)O)C[C@H]([C@H](CC1C=CC=CC=1)NC(=O)O[C@H]1CO[C@@H]2[C@H]1CCO2)O)(=O)=O

Computed Properties

• Exact Mass: 563.23000
• Monoisotopic Mass: 563.23013632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 39
• Rotatable Bond Count: 12
• Complexity: 899
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 169Ų

Experimental Properties

• PSA: 172.52000
• LogP: 3.35660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides